Cas no 2228987-40-2 (5-{bicyclo2.2.1hept-5-en-2-yl}-1,3-oxazolidin-2-one)

• Product Name: 5-{bicyclo2.2.1hept-5-en-2-yl}-1,3-oxazolidin-2-one
• CAS No: 2228987-40-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5985853
• PubChem ID: 165701057
• Update Time: 2025-10-30

5-{bicyclo2.2.1hept-5-en-2-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo2.2.1hept-5-en-2-yl}-1,3-oxazolidin-2-one
• 2228987-40-2
• EN300-1823247
• 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one

• Inchi： 1S/C10H13NO2/c12-10-11-5-9(13-10)8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2,(H,11,12)
• InChI Key： ZPNUCDMFEUQHIY-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-{bicyclo2.2.1hept-5-en-2-yl}-1,3-oxazolidin-2-one

Comprehensive Overview of 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one (CAS No. 2228987-40-2)

The compound 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one (CAS No. 2228987-40-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[2.2.1]heptene framework and the oxazolidin-2-one moiety, make it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic chemistry and computational modeling. 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one stands out due to its stereochemical complexity and functional group diversity, which are critical for designing highly selective inhibitors. Its CAS No. 2228987-40-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis.

The synthesis of 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one often involves ring-closing metathesis or cycloaddition reactions, which are topics of high interest in organic chemistry forums. Its molecular weight and logP value are also frequently queried, as these parameters are essential for predicting its pharmacokinetic properties. The compound’s bicyclic core is analogous to natural products like camphor, which further enhances its appeal for green chemistry applications.

From an industrial perspective, CAS No. 2228987-40-2 is often discussed in the context of patent literature and intellectual property, as its derivatives show promise in crop protection and veterinary medicine. The oxazolidinone group, in particular, is known for its role in antibacterial agents, sparking curiosity about whether this compound could be optimized for antimicrobial resistance (AMR) solutions—a hot topic in global health.

Environmental and regulatory considerations are also part of the discourse around 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one. Its biodegradability and ecotoxicity profiles are under scrutiny, aligning with the broader shift toward sustainable chemistry. Researchers are exploring its potential as a building block for biodegradable polymers, a field gaining traction due to consumer demand for eco-friendly materials.

In summary, 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-oxazolidin-2-one (CAS No. 2228987-40-2) represents a versatile and innovative compound with multifaceted applications. Its structural elegance and functional adaptability position it at the forefront of cutting-edge research, addressing pressing challenges in healthcare, agriculture, and environmental sustainability.